![molecular formula C13H16N2OS B2852315 (Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol CAS No. 905781-60-4](/img/structure/B2852315.png)
(Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol, also known as MPTP, is a chemical compound that has been widely used in scientific research for its unique properties. MPTP is a thiazole derivative that has been shown to have potential applications in the fields of medicine, pharmacology, and biochemistry.
Mechanism of Action
(Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol acts as a monoamine oxidase inhibitor, which results in an increase in dopamine levels in the brain. This increase in dopamine levels is responsible for the neuroprotective effects of this compound and its potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can improve motor function in patients with Parkinson's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of other diseases such as Alzheimer's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using (Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol in lab experiments is its ability to selectively target dopamine-producing neurons in the brain. This makes it a useful tool for studying the mechanisms of Parkinson's disease. However, this compound can also be toxic to other types of neurons, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of (Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol in scientific research. One potential direction is the development of new drugs based on the structure of this compound that can be used to treat a variety of diseases. Another potential direction is the use of this compound in the study of other neurodegenerative diseases, such as Alzheimer's disease and multiple sclerosis. Finally, this compound could be used in the development of new diagnostic tools for Parkinson's disease and other neurodegenerative diseases.
Synthesis Methods
(Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-methyl-2-aminothiazole with phenyl isocyanate to form the intermediate compound, which is then reacted with (Z)-3-bromoprop-1-ene in the presence of a base to yield this compound.
Scientific Research Applications
(Z)-3-(4-methyl-2-(phenylimino)thiazol-3(2H)-yl)propan-1-ol has been extensively studied for its potential applications in the field of medicine. It has been shown to have neuroprotective effects and has been used in the treatment of Parkinson's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of other diseases such as Alzheimer's disease and multiple sclerosis.
Properties
IUPAC Name |
3-(4-methyl-2-phenylimino-1,3-thiazol-3-yl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c1-11-10-17-13(15(11)8-5-9-16)14-12-6-3-2-4-7-12/h2-4,6-7,10,16H,5,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDDWXLNLCKODB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=NC2=CC=CC=C2)N1CCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.